Cas no 2228506-79-2 (3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene)

• Product Name: 3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene
• CAS No: 2228506-79-2
• MF: C₉H₉BrS
• MW: 229.136760473251
• CID: 5963485
• PubChem ID: 165681635
• Update Time: 2025-05-21

3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene
• EN300-1916975
• 2228506-79-2

• Inchi： 1S/C9H9BrS/c1-3-4-5-9-8(10)6-7(2)11-9/h1,6H,4-5H2,2H3
• InChI Key： VUORJFZXDFVUCL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CCC#C

Computed Properties

• Exact Mass: 227.96083g/mol
• Monoisotopic Mass: 227.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene

Introduction to 3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene (CAS No. 2228506-79-2)

3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene, identified by the CAS number 2228506-79-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic molecule features a thiophene core substituted with a bromine atom at the 3-position, an alkyne group at the 2-position, and a methyl group at the 5-position. Its unique structural attributes make it a valuable intermediate in the development of novel bioactive molecules, particularly in the synthesis of thiophene-based pharmaceuticals and agrochemicals.

The compound's molecular structure, characterized by its conjugated system and functional groups, positions it as a versatile building block for further chemical modifications. The presence of both electrophilic and nucleophilic sites allows for diverse synthetic pathways, enabling chemists to explore its potential in drug discovery and material science. Recent advancements in medicinal chemistry have highlighted the importance of thiophene derivatives in addressing various therapeutic challenges, making 3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene a compound of considerable interest.

In the context of contemporary research, this compound has been investigated for its role in synthesizing small-molecule inhibitors targeting specific biological pathways. The bromine substituent facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Similarly, the alkyne functionality serves as a precursor for further functionalization via hydroamination or cycloaddition reactions, broadening its synthetic utility.

One of the most compelling aspects of 3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene is its application in developing novel therapeutic agents. Thiophene derivatives are well-documented for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The structural motifs present in this compound align well with known pharmacophores, suggesting its potential as a lead compound or intermediate in drug design. For instance, recent studies have demonstrated the efficacy of thiophene-based compounds in modulating enzyme activity and receptor binding interactions.

The alkyne group at the 2-position of 3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene has been particularly noteworthy in synthetic applications. Alkynes are versatile handles that can be transformed into various functional groups, including amides, alcohols, and epoxides, through well-established chemical transformations. This adaptability makes it an invaluable component in medicinal chemistry pipelines, where rapid diversification of molecular structures is often required to optimize biological activity.

Moreover, the methylthiophene moiety contributes to the compound's electronic properties, influencing its reactivity and interaction with biological targets. Thiophenes are known for their ability to engage in π-stacking interactions and hydrogen bonding, which can be critical for drug-receptor binding affinity. The introduction of electron-withdrawing groups like bromine further modulates these interactions, potentially enhancing binding specificity.

Recent research has also explored the use of 3-bromo-2-(but-3-yn-1-yl)-5-methylthiophene in materials science applications. Thiophene derivatives exhibit interesting optoelectronic properties due to their conjugated systems, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The bromine substituent can be leveraged for further derivatization into more complex materials with tailored properties.

The synthesis of 3-bromo-2-(but-3-yn-1-y l)-5-methylthiophene typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include bromination of thiophene derivatives followed by Sonogashira coupling to introduce the alkyne group. The final step may involve methyl group introduction via Friedel-Crafts alkylation or similar methods. These synthetic routes highlight the compound's accessibility while emphasizing its synthetic flexibility.

In conclusion,3-bromo -2-(but -3 -yn -1 -yl) -5 -methylthiophene (CAS No. 2228506 -79 -2) stands out as a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop novel bioactive molecules and advanced materials. As research continues to uncover new synthetic strategies and pharmacological applications,this compound is poised to play an increasingly important role in scientific innovation.